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Introduction

CVNA417 is a novel, brain-penetrant antagonist of the a6-containing nicotinic acetylcholine
receptor (a6-nAChR).[1][2] These receptors are predominantly expressed on presynaptic
dopaminergic neurons that project to the striatum and are involved in modulating dopamine
release.[1][2][3] By selectively antagonizing these receptors, CVN417 has demonstrated
potential therapeutic utility in attenuating motor dysfunction in preclinical models of Parkinson's
disease.[1][2][3][4][5] Preclinical in vivo studies have shown that CVN417 can reduce the firing
frequency of noradrenergic neurons in the locus coeruleus, modulate dopamine
neurotransmission in a phasic, impulse-dependent manner, and alleviate tremor in rodent
models.[1][2][4]

These application notes provide detailed protocols for key in vivo studies to evaluate the
efficacy and mechanism of action of CVN417.

Signaling Pathway of CVN417 Action

The diagram below illustrates the proposed mechanism of action for CVN417 in modulating
dopamine release in the striatum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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